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Compound of Interest

Compound Name: 6-Bromo-2-methoxyquinoline

Cat. No.: B1337744

An In-depth Technical Guide to 6-Bromo-2-methoxyquinoline for Researchers and Drug
Development Professionals

Introduction

6-Bromo-2-methoxyquinoline is a heterocyclic aromatic compound that has garnered
significant interest within the scientific community, particularly in the realms of medicinal
chemistry and materials science. Its quinoline core represents a "privileged scaffold,” a
molecular framework that is recurrent in biologically active compounds. The strategic
placement of a bromine atom at the 6-position and a methoxy group at the 2-position provides
two distinct points for chemical modification. This dual functionality makes 6-bromo-2-
methoxyquinoline an exceptionally versatile building block for the synthesis of a diverse array
of more complex molecules. For researchers and professionals in drug development, this
compound serves as a valuable starting material for creating libraries of novel compounds to
be screened for therapeutic activity.

Chemical and Physical Properties

A precise understanding of the physicochemical properties of 6-Bromo-2-methoxyquinoline is
fundamental for its effective use in research and synthesis. These properties dictate the
conditions required for its handling, storage, and application in chemical reactions.
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Property Value Source(s)
Molecular Formula C10HsBrNO [1112]
Molecular Weight 238.08 g/mol [11[2][3]
CAS Number 99455-05-7 [11[2][3]
Appearance Solid [4]
Melting Point 90-94 °C [5]
_ COC1=NC2=C(C=C1l)C=C(C=
Canonical SMILES [1]
C2)Br
KBTKKEMYFUMFSJ-
InChlKey [1]

UHFFFAOYSA-N

Synthesis of 6-Bromo-2-methoxyquinoline

The synthesis of 6-Bromo-2-methoxyquinoline can be achieved through various synthetic
routes. A common and effective method involves the methylation of 6-bromo-2-[1H]-quinolone.
This process is a cornerstone for researchers requiring a reliable supply of the title compound
for further investigation.

Experimental Protocol: Methylation of 6-bromo-2-[1H]-
quinolone[5]

Principle: This synthesis relies on an O-methylation reaction. 6-bromo-2-[1H]-quinolone exists
in tautomeric equilibrium with its quinolin-2-ol form. A strong methylating agent, such as
trimethyloxonium tetrafluoroborate, is used to introduce a methyl group onto the oxygen atom,
yielding the desired 2-methoxy product. The reaction is performed under an inert atmosphere
to prevent unwanted side reactions.

Step-by-Step Methodology:

o Reaction Setup: In a suitable reaction vessel, combine 2.90 g of 6-bromo-2-[1H]-quinolone
and 2.10 g of trimethyloxonium tetrafluoroborate.
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Solvent Addition: Add 50 cm? of dichloromethane to the mixture.

Inert Atmosphere: Purge the reaction vessel with nitrogen gas and maintain it under a
nitrogen atmosphere throughout the reaction.

Reaction: Stir the mixture at room temperature for 48 hours.

Quenching: After 48 hours, carefully add 20 cm? of aqueous 10% sodium hydroxide to the
reaction mixture to neutralize the excess methylating agent and any acidic byproducts.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous phase with
two 40 cm? portions of dichloromethane.

Drying and Evaporation: Combine the organic extracts and dry them over anhydrous
magnesium sulfate (MgSOa). Filter off the drying agent and evaporate the solvent under
reduced pressure.

Purification: Recrystallize the resulting residue from petroleum ether (boiling point 60-80 °C)
to yield pure 6-Bromo-2-methoxyquinoline.
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Caption: Synthesis workflow for 6-Bromo-2-methoxyquinoline.
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Applications in Research and Drug Development

The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives
exhibiting a wide range of biological activities, including anticancer and anti-inflammatory
properties.[6][7] 6-Bromo-2-methoxyquinoline serves as a key intermediate in the synthesis
of novel therapeutic agents. The bromine atom at the 6-position is particularly useful for
introducing further molecular complexity through cross-coupling reactions, while the methoxy
group at the 2-position influences the electronic properties and metabolic stability of the
molecule.

A notable application of related compounds is in the development of antitubercular agents. For
instance, 3-benzyl-6-bromo-2-methoxyquinoline is an intermediate in the synthesis of
Bedaquiline, a drug used to treat multidrug-resistant tuberculosis.[8][9][10] This highlights the
potential of the 6-bromo-2-methoxyquinoline core in developing drugs for infectious
diseases.

Furthermore, quinoline derivatives have been investigated as inhibitors of critical signaling
pathways in cancer, such as the PI3K/Akt/mTOR pathway, which is often dysregulated in
various malignancies.[6] By serving as a starting point for the synthesis of diverse quinoline
analogs, 6-Bromo-2-methoxyquinoline enables the exploration of structure-activity
relationships and the optimization of lead compounds targeting such pathways.
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Caption: Drug discovery workflow using 6-Bromo-2-methoxyquinoline.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 6-
Bromo-2-methoxyquinoline. It is crucial to consult the Safety Data Sheet (SDS) before use.
[11]

Hazard ldentification:[1][3][11]
e GHS Pictogram: Warning
e Hazard Statements:

o H302: Harmful if swallowed.
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o H315: Causes skin irritation.[1][3][11]

o H319: Causes serious eye irritation.[1][3][11]

o H335: May cause respiratory irritation.[1][3][11]
Precautionary Measures:[4][11]

» Handling: Use only in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat. Avoid breathing dust, fumes, or
vapors. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

First-Aid Measures:[4][11][12]

e If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

 If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do not induce

vomiting.

Conclusion

6-Bromo-2-methoxyquinoline stands out as a highly valuable and versatile building block in
the field of chemical synthesis. Its unique structural features provide a robust platform for the
development of novel compounds with significant potential in drug discovery and materials
science. A thorough understanding of its properties, synthesis, and safe handling procedures is
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essential for researchers and scientists to fully harness its capabilities in advancing scientific
innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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